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Compound of Interest

Compound Name: 4-Chloro-1-butanol

Cat. No.: B043188 Get Quote

The proper disposal of 4-chloro-1-butanol is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to manage and dispose of this chemical waste in

compliance with safety regulations. 4-Chloro-1-butanol is a flammable, corrosive, and

potentially carcinogenic compound, necessitating careful handling and disposal.[1]

Key Properties and Hazard Profile
Understanding the physicochemical properties and hazards of 4-chloro-1-butanol is the first

step in safe handling and disposal. This substance is a clear, colorless liquid.[2] It is classified

as a flammable liquid and is harmful if swallowed, causing skin and eye irritation, and may

cause respiratory irritation.[3]
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Property Value Source

CAS Number 928-51-8

Molecular Formula C4H9ClO [2]

Molecular Weight 108.57 g/mol

Flash Point 36 °C (96.8 °F) - closed cup

Boiling Point 84-85 °C at 16 mmHg

Density 1.088 g/mL at 25 °C

Solubility

Soluble in methanol,

chloroform, and dimethyl

sulfoxide.

[2][4]

Standard Disposal Procedure
The standard and required method for the disposal of 4-chloro-1-butanol is through a licensed

hazardous waste disposal facility. Under no circumstances should it be disposed of down the

drain. The following steps outline the process for collection and preparation for disposal.

Step 1: Personal Protective Equipment (PPE) Before handling 4-chloro-1-butanol, ensure you

are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A lab coat

Work in a well-ventilated area or under a chemical fume hood.[3]

Step 2: Waste Collection and Container Selection

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container.

High-density polyethylene (HDPE) containers are suitable for halogenated solvent waste.[5]
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Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "4-Chloro-1-butanol," and a clear indication of the hazards (e.g., "Flammable,"

"Corrosive," "Toxic").

Segregation: 4-Chloro-1-butanol waste should be collected separately from other waste

streams, especially from non-halogenated solvents to avoid costly disposal procedures for

the entire mixture.[6] It is incompatible with strong oxidizing agents.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area.

Keep the container tightly closed except when adding waste.

Store away from sources of ignition such as heat, sparks, and open flames.[2]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The waste will be transported to a licensed treatment, storage, and disposal facility (TSDF)

for appropriate management, which typically involves high-temperature incineration.

EPA Hazardous Waste Classification
4-Chloro-1-butanol is not explicitly listed by name as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA). However, it must be classified based on its

characteristics:

D001 (Ignitability): With a flash point of 36°C, it is considered an ignitable hazardous waste.

[7][8]

F-Listed Waste: As a spent halogenated solvent, waste streams containing 4-chloro-1-
butanol may be classified under codes such as F001 or F002, depending on the process

from which they originated.[7][8]
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Experimental Protocol: Neutralization for Potential
De-classification
For laboratories with the appropriate capabilities and EHS approval, chemical neutralization

can transform 4-chloro-1-butanol into less hazardous substances prior to disposal. The

following protocol describes an intramolecular SN2 reaction to form tetrahydrofuran.

Objective: To convert 4-chloro-1-butanol into tetrahydrofuran, a less hazardous cyclic ether,

and a salt through a base-mediated cyclization.

Materials:

4-Chloro-1-butanol waste

Sodium hydroxide (NaOH) or sodium hydride (NaH)

A suitable solvent (e.g., a solvent in which the waste is already dissolved, or a high-boiling

point ether if starting from neat material)

Reaction flask equipped with a magnetic stirrer and a reflux condenser

Heating mantle

Appropriate work-up and extraction equipment

Procedure:

Reaction Setup: In a properly ventilated fume hood, charge the reaction flask with the 4-
chloro-1-butanol waste.

Base Addition: Slowly add a stoichiometric equivalent of a strong base (e.g., NaOH). The

base deprotonates the alcohol group, forming an alkoxide.[9]

Reaction: The resulting alkoxide acts as a nucleophile, attacking the carbon atom bonded to

the chlorine in an intramolecular fashion, displacing the chloride ion.[9]
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Heating: Gently heat the mixture to facilitate the reaction. The target product,

tetrahydrofuran, will be formed along with a salt (e.g., NaCl).

Monitoring: Monitor the reaction to completion using an appropriate analytical technique

(e.g., GC-MS).

Work-up: After the reaction is complete, the resulting mixture will contain tetrahydrofuran, the

salt, and any excess base. This mixture must still be evaluated for its hazardous

characteristics and disposed of through the institutional EHS office. While the primary

hazardous component has been transformed, the resulting waste stream must still be

managed appropriately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-chloro-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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